![molecular formula C24H22N2O5 B12190819 N-[3-(acetylamino)phenyl]-2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide](/img/structure/B12190819.png)
N-[3-(acetylamino)phenyl]-2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide
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Description
The compound N-[3-(acetylamino)phenyl]-2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide is a psoralen derivative characterized by a furochromen core (7-oxo-7H-furo[3,2-g]chromen) substituted with methyl groups at positions 3, 5, and 7. The acetamide side chain is linked to the 6-position of the furochromen system and modified with a 3-(acetylamino)phenyl group.
Properties
Molecular Formula |
C24H22N2O5 |
|---|---|
Molecular Weight |
418.4 g/mol |
IUPAC Name |
N-(3-acetamidophenyl)-2-(3,5,9-trimethyl-7-oxofuro[3,2-g]chromen-6-yl)acetamide |
InChI |
InChI=1S/C24H22N2O5/c1-12-11-30-22-14(3)23-19(9-18(12)22)13(2)20(24(29)31-23)10-21(28)26-17-7-5-6-16(8-17)25-15(4)27/h5-9,11H,10H2,1-4H3,(H,25,27)(H,26,28) |
InChI Key |
GVFFFBRJHCTWOI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=COC2=C(C3=C(C=C12)C(=C(C(=O)O3)CC(=O)NC4=CC=CC(=C4)NC(=O)C)C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[3-(acetylamino)phenyl]-2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide typically involves multiple steps, starting from readily available precursors. The key steps include:
Formation of the furochromen core: This can be achieved through cyclization reactions involving appropriate starting materials such as substituted phenols and aldehydes under acidic or basic conditions.
Introduction of the acetylamino group: This step involves the acetylation of an amino group on the phenyl ring, which can be carried out using acetic anhydride in the presence of a base like pyridine.
Coupling of the two moieties: The final step involves coupling the furochromen core with the acetylamino phenyl group, which can be achieved through amide bond formation using reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process to meet industrial demands.
Chemical Reactions Analysis
Types of Reactions
N-[3-(acetylamino)phenyl]-2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of specific functional groups.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the acetylamino group, using reagents like sodium hydride and alkyl halides.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Hydrogen gas with palladium on carbon catalyst.
Substitution: Sodium hydride in DMF (dimethylformamide) with alkyl halides.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids, while reduction could yield amines or alcohols.
Scientific Research Applications
N-[3-(acetylamino)phenyl]-2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide has several scientific research applications:
Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly in targeting specific enzymes or receptors.
Biological Studies: It can be used as a probe to study biological pathways and interactions due to its ability to interact with various biomolecules.
Materials Science: The compound’s properties may be exploited in the development of new materials with specific electronic or optical characteristics.
Mechanism of Action
The mechanism by which N-[3-(acetylamino)phenyl]-2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide exerts its effects involves its interaction with molecular targets such as enzymes or receptors. The acetylamino group can form hydrogen bonds with active site residues, while the furochromen moiety can engage in π-π interactions with aromatic residues. These interactions can modulate the activity of the target protein, leading to the desired biological effect.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs in the Furochromen-Acetamide Family
Key analogs and their distinguishing features are summarized in Table 1.
Table 1: Structural and Physicochemical Comparisons
Key Differences and Implications
Substituent Effects on Physicochemical Properties
- Acetamide Side Chain: The 3-(acetylamino)phenyl group introduces hydrogen-bonding capacity absent in simpler alkyl or aryl derivatives (e.g., I-10’s sulfonohydrazide). Fluorinated side chains (e.g., 2-(2-fluorophenyl)ethyl in ) may improve metabolic stability compared to non-halogenated analogs.
Data Gaps and Research Needs
- Melting Points/Solubility : Experimental data for the target compound’s physical properties are lacking. Predictions based on analogs suggest a melting point range of 250–280°C.
- Biological Screening: No activity data exist for the target compound. Prioritized assays should include antifungal, anticancer, and kinase inhibition studies.
Biological Activity
N-[3-(acetylamino)phenyl]-2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide is a synthetic compound that has garnered attention for its potential biological activities. This article will explore its chemical properties, mechanisms of action, and various biological effects supported by research findings.
- Molecular Formula : C25H24N2O5
- Molecular Weight : 432.5 g/mol
- CAS Number : 1574310-81-8
The compound features a complex structure that includes an acetylamino group and a furochromen core, which are known to influence its biological activity.
The biological activity of N-[3-(acetylamino)phenyl]-2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide is primarily attributed to its interaction with various molecular targets:
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory pathways, leading to reduced inflammation.
- Receptor Interaction : It can interact with G protein-coupled receptors (GPCRs), modulating signaling pathways that affect cellular responses such as growth and apoptosis.
- DNA Binding : Potential binding to DNA could influence gene expression and cell proliferation.
Anticancer Properties
Research indicates that compounds similar to N-[3-(acetylamino)phenyl]-2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide exhibit anticancer effects. For example:
- A study demonstrated that derivatives of furochromen compounds can induce apoptosis in cancer cells by modulating the expression of pro-apoptotic and anti-apoptotic proteins .
Anti-inflammatory Effects
The compound has been investigated for its potential anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines in immune cells, suggesting a mechanism by which it may alleviate conditions characterized by chronic inflammation .
Antimicrobial Activity
Preliminary studies have indicated that this compound may possess antimicrobial properties. It has been shown to inhibit the growth of certain bacterial strains in laboratory settings, although further research is needed to fully characterize its spectrum of activity and mechanism .
Case Studies and Research Findings
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
